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Compound of Interest

Compound Name: Protriptyline-d3

Cat. No.: B12410054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and analytical applications of Protriptyline-d3. This deuterated analog of the

tricyclic antidepressant Protriptyline serves as a crucial internal standard for quantitative

bioanalytical studies, ensuring accuracy and precision in pharmacokinetic and metabolic

research.

Core Chemical and Physical Properties
Protriptyline-d3 is a stable, isotopically labeled form of Protriptyline where three hydrogen

atoms on the N-methyl group have been replaced with deuterium. This substitution results in a

minimal change in its chemical properties while providing a distinct mass spectrometric

signature, making it an ideal internal standard for mass spectrometry-based assays.[1][2]

Data Presentation: A Comparative Summary
The following tables summarize the key quantitative data for both Protriptyline and its

deuterated analog, Protriptyline-d3.
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Chemical and Physical Properties of

Protriptyline

Property Value

Molecular Formula C₁₉H₂₁N[3]

Molecular Weight 263.38 g/mol

CAS Number 438-60-8

Melting Point (HCl salt) 169-171 °C

Solubility (HCl salt) Freely soluble in water

Chemical and Physical Properties of

Protriptyline-d3

Property Value

Molecular Formula C₁₉H₁₈D₃N[1]

Molecular Weight ~266.40 g/mol [3]

CAS Number 1435934-21-6[1]

Form
Typically supplied as a solution in methanol or

as a hydrochloride salt.[4]

Chemical and Physical Properties of

Protriptyline-d3 Hydrochloride

Property Value

Molecular Formula C₁₉H₁₉D₃ClN[5]

Molecular Weight 302.86 g/mol [5]

CAS Number 1435934-21-6[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Protriptyline-d3
https://www.medchemexpress.com/protriptyline-n-methyl-d3-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Protriptyline-d3
https://www.medchemexpress.com/protriptyline-n-methyl-d3-hydrochloride.html
https://www.cerilliant.com/products/catalog/items/details?itemNo=04e9440e-28fa-490b-ac10-ad4e0be1573b
https://www.pharmaffiliates.com/en/parentapi/protriptyline-hydrochloride-impurities
https://www.pharmaffiliates.com/en/parentapi/protriptyline-hydrochloride-impurities
https://www.medchemexpress.com/protriptyline-n-methyl-d3-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Norepinephrine and
Serotonin Reuptake Inhibition
Protriptyline, the parent compound of Protriptyline-d3, exerts its therapeutic effects as a

tricyclic antidepressant by primarily inhibiting the reuptake of norepinephrine and, to a lesser

extent, serotonin from the synaptic cleft.[2] This blockage leads to an increased concentration

of these neurotransmitters in the synapse, enhancing neurotransmission. The underlying

mechanism involves the binding of Protriptyline to the norepinephrine transporter (NET) and

the serotonin transporter (SERT), preventing them from recycling their respective

neurotransmitters back into the presynaptic neuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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